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Compound of Interest

Compound Name:
Neocarratetraose 41-sulfate

sodium salt

CAS No.: 108321-78-4

Cat. No.: B566631

Get Quote

Executive Summary
Neocarratetraose 4¹-sulfate sodium salt (CAS: 108321-78-4) is a highly specific, partially

desulfated tetrasaccharide standard. Unlike the fully sulfated "wild-type" kappa-carrageenan

tetrasaccharide (Neocarratetraose-4¹,4³-disulfate), this monosulfated analog carries a single

sulfate ester, typically positioned at the non-reducing end galactose unit (depending on the

specific enzymatic cleavage used for production).

Primary Application: It serves as a critical retention time marker and substrate specificity probe

for researchers characterizing:

Carrageenan-degrading enzymes: Specifically sulfatases (e.g., from Pseudoalteromonas or

Zobellia) that remove sulfate groups in a processive manner.[1]

Structural elucidation: Differentiating between positional isomers of sulfated galactans using

HPAEC-PAD or LC-MS/MS.

Quality Control: Monitoring the extent of desulfation in industrial carrageenan processing.
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Technical Specifications & Comparison
The following table contrasts the target standard with its primary alternatives. The key

differentiator is the Degree of Sulfation (DS), which drastically alters retention behavior in

anion-exchange chromatography.

Table 1: Comparative Specifications of Carrageenan
Tetrasaccharide Standards

Feature
Neocarratetraose 4¹-

Sulfate (Target)

Neocarratetraose

4¹,4³-Disulfate (Wild-
Type)

Unsulfated

Neocarratetraose

(Neutral)

CAS Number 108321-78-4 108347-92-8 123259-45-6

Chemical Formula C₂₄H₃₇NaO₂₂S C₂₄H₃₆Na₂O₂₅S₂ C₂₄H₃₈O₁₉

MW (Free Acid) ~732.6 Da ~812.7 Da ~630.5 Da

Charge Density Low (Monovalent) High (Divalent) Neutral

HPAEC Elution
Mid-eluting (Requires

low-medium acetate)

Late-eluting (Requires

high acetate)

Void/Early (Elutes in

NaOH only)

Primary Use

Sulfatase activity

assays; Sequencing

intermediate

Standard kappa-

carrageenan

quantification

End-point degradation

marker

Source

Enzymatic partial

desulfation or

synthesis

Enzymatic hydrolysis

of

-carrageenan

Total

enzymatic/chemical

desulfation
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Critical Note on Nomenclature: The "4¹" and "4³" designations typically refer to the position of

the sulfate ester on the galactose residues. In "Neocarratetraose" (often defined as AnhydroGal-

GalS-AnhydroGal-GalS), the numbering can be ambiguous depending on the vendor. Always

verify the Certificate of Analysis (CoA) to confirm if the sulfate is on the non-reducing end

(Residue 1) or reducing end.

Experimental Protocols (Self-Validating Systems)
To utilize this standard effectively, we employ High-Performance Anion-Exchange

Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). This method relies on the

ionization of hydroxyl groups at high pH (pH > 12) and the differential interaction of sulfate

groups with the anion-exchange resin.

Protocol A: HPAEC-PAD Separation of Sulfated
Oligomers
Objective: Resolve Mono-sulfated (Target) from Di-sulfated (Impurity/Parent) forms.

System Setup:

Column: Dionex CarboPac PA200 (3 x 250 mm) or PA1 (4 x 250 mm).

Guard Column: Corresponding Guard (PA200 or PA1).

Eluent A: 100 mM NaOH (Isocratic background).

Eluent B: 1 M Sodium Acetate (NaOAc) in 100 mM NaOH (Gradient pusher).

Flow Rate: 0.5 mL/min (PA200) or 1.0 mL/min (PA1).

Detection: PAD (Gold electrode, standard carbohydrate waveform).
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Gradient Method (Self-Validating):

Equilibration: 0-10 min: 95% A / 5% B (50 mM NaOAc). Ensures column is ready.

Injection: 10-25 µL of standard (10-50 µM).

Separation Ramp: 10-40 min: Linear gradient from 50 mM to 400 mM NaOAc.

Logic: The Neutral tetrasaccharide elutes first (~2-5 min, in void). The Monosulfate (4¹)

elutes in the middle (~15-20 min). The Disulfate (4¹,4³) elutes last (~25-35 min) due to

stronger ionic binding.

Wash: 40-45 min: 100% B (1 M NaOAc). Removes highly sulfated polymers.

Re-equilibration: 45-60 min: Return to initial conditions.

Validation Criteria:

The Neocarratetraose 4¹-sulfate peak must resolve with a resolution (

) > 1.5 from the Disulfate peak.

If the peaks co-elute, decrease the slope of the NaOAc gradient (e.g., 50-250 mM over 40

min).

Protocol B: Enzymatic Structural Verification
Objective: Confirm the identity of the standard by converting it to a known neutral product.

Substrate Prep: Dissolve 50 µg Neocarratetraose 4¹-sulfate in 100 µL buffer (50 mM Tris-

HCl, pH 7.5, 100 mM NaCl).

Enzyme Addition: Add 1 µL of a specific Glycosulfatase (e.g., from Pseudoalteromonas

carrageenovora or recombinant equivalent).

Incubation: 37°C for 2-4 hours.

Analysis: Inject onto HPAEC-PAD.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Result: The peak at the Monosulfate position should disappear and shift to the early-

eluting Neutral Neocarratetraose position.

Control: Incubate without enzyme; peak remains stable.

Visualization of Pathways & Workflow
Diagram 1: Enzymatic Degradation & Standard
Generation
This diagram illustrates the relationship between the naturally occurring kappa-carrageenan,

the Disulfate intermediate, and the specific Monosulfate standard.
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Caption: Enzymatic cascade showing the derivation of the Monosulfate standard (Red) from

the Disulfate parent (Green).

Diagram 2: HPAEC-PAD Analytical Workflow
A logical flow for the separation and identification of sulfated carrageenan oligomers.
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Caption: HPAEC-PAD workflow demonstrating the separation of sulfated species based on

charge density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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